Tert-butyl 3-oxo-4-phenylpiperidine-1-carboxylate
Description
Tert-butyl 3-oxo-4-phenylpiperidine-1-carboxylate is a chemical compound with the molecular formula C16H21NO3 . It has a molecular weight of 275.35 . The IUPAC name for this compound is tert-butyl 3-oxo-4-phenyl-1-piperidinecarboxylate .
Molecular Structure Analysis
The InChI code for Tert-butyl 3-oxo-4-phenylpiperidine-1-carboxylate is 1S/C16H21NO3/c1-16(2,3)20-15(19)17-10-9-13(14(18)11-17)12-7-5-4-6-8-12/h4-8,13H,9-11H2,1-3H3 . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
Tert-butyl 3-oxo-4-phenylpiperidine-1-carboxylate has a molecular weight of 275.35 . The storage temperature for this compound is -10 degrees .Scientific Research Applications
Building Blocks in Organic Synthesis
“Tert-butyl 3-oxo-4-phenylpiperidine-1-carboxylate” and its derivatives serve as useful building blocks or intermediates in the synthesis of several novel organic compounds .
Synthesis of Amides
This compound can be used in the synthesis of amides , which are a type of organic compound that have a wide range of applications in the pharmaceutical industry.
Synthesis of Sulphonamides
Sulphonamides are another class of compounds that can be synthesized using "Tert-butyl 3-oxo-4-phenylpiperidine-1-carboxylate" . Sulphonamides have antimicrobial properties and are used in medicine.
Synthesis of Mannich Bases
Mannich bases can also be synthesized using this compound . Mannich bases have shown a wide range of biological activities including antibacterial, antifungal, antiviral, anticancer, anti-inflammatory, and analgesic properties.
Synthesis of Schiff’s Bases
Schiff’s bases are another class of compounds that can be synthesized using "Tert-butyl 3-oxo-4-phenylpiperidine-1-carboxylate" . Schiff’s bases are used in various fields like medicinal chemistry, analytical chemistry, and polymer chemistry.
Synthesis of Thiazolidinones
Thiazolidinones can be synthesized using this compound . Thiazolidinones are known for their wide spectrum of biological activities including antimicrobial, antiviral, anti-inflammatory, and anticancer properties.
Synthesis of Azetidinones
Azetidinones can also be synthesized using "Tert-butyl 3-oxo-4-phenylpiperidine-1-carboxylate" . Azetidinones are known for their antimicrobial, antiviral, and anticancer properties.
Synthesis of Imidazolinones
Imidazolinones can be synthesized using this compound . Imidazolinones are used as herbicides and also have various medicinal properties.
properties
IUPAC Name |
tert-butyl 3-oxo-4-phenylpiperidine-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO3/c1-16(2,3)20-15(19)17-10-9-13(14(18)11-17)12-7-5-4-6-8-12/h4-8,13H,9-11H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MBZIXYGSCLOCQG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(C(=O)C1)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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